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Compound of Interest

Compound Name: MK-0736 hydrochloride

Cat. No.: B12765367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-0736 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1), an enzyme that plays a crucial role in the tissue-specific regulation of glucocorticoid

levels. By converting inactive cortisone to active cortisol, 11β-HSD1 amplifies glucocorticoid

action in metabolic tissues such as the liver and adipose tissue. Elevated glucocorticoid levels

are associated with a range of metabolic disorders. As such, the inhibition of 11β-HSD1 by

compounds like MK-0736 hydrochloride presents a promising therapeutic strategy for

conditions including type 2 diabetes mellitus, obesity, and hypertension. This technical guide

provides an in-depth overview of the core patent information related to MK-0736
hydrochloride, with a focus on its synthesis, mechanism of action, and the experimental

protocols used for its evaluation.
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Property Value

IUPAC Name

3-(4-(3-(ethylsulfonyl)propyl)bicyclo[2.2.2]octan-

1-yl)-4-methyl-5-(2-(trifluoromethyl)phenyl)-4H-

1,2,4-triazole hydrochloride

CAS Number
719274-77-8 (hydrochloride); 719272-79-4 (free

base)

Molecular Formula C₂₃H₃₁ClF₃N₃O₂S

Molecular Weight 506.02 g/mol

Core Patent Information: Synthesis and Biological
Evaluation
The primary patent covering the synthesis and use of a series of triazole derivatives, including

the compound identified as MK-0736, is WO2004058730, filed by Merck & Co., Inc. This patent

discloses the general synthetic schemes and specific examples for the preparation of these

11β-HSD1 inhibitors.

Synthesis of MK-0736
The synthesis of the free base of MK-0736, as detailed in the patent literature, involves a multi-

step process. The final key steps leading to the formation of the triazole core and subsequent

modifications are outlined below. The hydrochloride salt is typically formed in a final step by

treating the free base with hydrochloric acid.

Logical Flow of Synthesis:
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Bicyclo[2.2.2]octane Intermediate Triazole Ring Formation

Reaction with
Amide Precursor Sulfone Moiety IntroductionAlkylation MK-0736 Free BaseOxidation MK-0736 HydrochlorideTreatment with HCl

Prepare Assay Buffer and Reagents

Add 11β-HSD1 Enzyme

Add Test Compound (MK-0736)

Add Substrate (Cortisone) and Cofactor (NADPH)

Incubate at 37°C

Stop Reaction

Measure Cortisol Production (e.g., by HPLC or Scintillation Proximity Assay)

Calculate IC50 Value
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Adipose Tissue / Liver

Downstream Effects

Cortisone (inactive)

11β-HSD1

Cortisol (active)

Glucocorticoid
Receptor

MK-0736

↑ Gluconeogenesis ↑ Insulin Resistance ↑ Adipogenesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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